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Compound of Interest

Compound Name: S-Glycolylglutathione

Cat. No.: B15180257 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling S-Glycolylglutathione. The following procedures

and recommendations are designed to ensure a safe laboratory environment and proper

management of this chemical compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of S-Glycolylglutathione is provided

below.

Property Value

Molecular Formula C₁₂H₁₉N₃O₈S

Molecular Weight 365.36 g/mol [1]

IUPAC Name

(4S)-4-amino-5-[[(2R)-1-

(carboxymethylamino)-3-(2-

hydroxyacetyl)sulfanyl-1-oxopropan-2-

yl]amino]-5-oxopentanoic acid[1]

Physical State
Solid (assumed, based on handling

recommendations to avoid dust formation)

Personal Protective Equipment (PPE)
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Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety.

Equipment Specifications

Eye Protection Tightly fitting safety goggles with side-shields.

Hand Protection Chemical impermeable gloves.

Body Protection Wear suitable protective clothing.

Respiratory Protection
Use in a well-ventilated area. Avoid breathing

dust, mist, gas, or vapors.

Operational and Handling Plan
Proper handling procedures are critical to prevent accidents and contamination.

Ventilation: Always handle S-Glycolylglutathione in a well-ventilated place.[2]

Hygiene: Practice good industrial hygiene and safety. Set up emergency exits and a risk-

elimination area.[2]

Fire and Explosion Prevention: Avoid the formation of dust and aerosols. Use non-sparking

tools and prevent fire caused by electrostatic discharge.[2]

Contact Avoidance: Avoid contact with skin and eyes.[2]

Handling Workflow
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Caption: S-Glycolylglutathione Handling Workflow.
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Storage Plan
Correct storage is essential for maintaining the integrity of S-Glycolylglutathione and ensuring

safety.

Container: Store in a tightly closed container.[2]

Environment: Keep in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Store apart from foodstuff containers or incompatible materials.[2]

Accidental Release and Disposal Plan
In the event of a spill or the need for disposal, the following steps must be taken.

Accidental Release Measures:

Avoid Dust Formation: Prevent the creation of dust.[2]

Personal Protection: Use personal protective equipment, including chemical impermeable

gloves. Avoid breathing vapors, mist, or gas, and prevent contact with skin and eyes.[2]

Ventilation: Ensure adequate ventilation in the affected area.[2]

Ignition Sources: Remove all sources of ignition.[2]

Evacuation: Evacuate personnel to safe areas and keep people away from and upwind of

the spill.[2]

Environmental Protection: Prevent further leakage or spillage if it is safe to do so. Do not

allow the chemical to enter drains, as discharge into the environment must be avoided.[2]

Containment and Cleaning Up:

Containment: Collect the spillage.

Disposal Preparation: Keep the chemical in suitable, closed containers for disposal.[2]

Tools: Use spark-proof tools and explosion-proof equipment.[2]
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Prompt Disposal: Adhered or collected material should be promptly disposed of in

accordance with appropriate laws and regulations.[2]

Spill Response Protocol
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Caption: S-Glycolylglutathione Spill Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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